7-(4-Chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl 4-chlorobenzoate

• IUPAC Name: [7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl] 4-chlorobenzoate
• InChI: InChI=1S/C20H10Cl2O4S/c21-13-5-1-11(2-6-13)16-9-15(10-17-18(16)26-20(24)27-17)25-19(23)12-3-7-14(22)8-4-12/h1-10H
• InChI Key: OHDLVYBAHNFWGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C3C(=CC(=C2)OC(=O)C4=CC=C(C=C4)Cl)SC(=O)O3)Cl
• Molecular Formula: C20H10Cl2O4S
• Molecular Weight: 417.3 g/mol

Description

“7-(4-Chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl 4-chlorobenzoate” is a complex organic compound. It contains several functional groups, including a benzoxathiol group, a 4-chlorophenyl group, and a 4-chlorobenzoate group. These groups are common in various organic compounds and can contribute to the compound’s overall properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The presence of aromatic rings could lead to π-π interactions, and the chlorine atoms could participate in halogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The benzoxathiol and chlorobenzoate groups could potentially undergo various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of aromatic rings and chlorine atoms could affect its solubility, melting point, and boiling point.

Scientific Research Applications

Photodynamic Therapy (PDT) in Cancer Treatment

Field: Medicinal Chemistry and Oncology

Methods and Experimental Procedures:

Photosensitizer Synthesis

• Purity and chemical structure are confirmed using NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Results:

Crystallography and Solid-State Chemistry

Field: Materials Science

Summary:

The crystal structure of 7-(4-Chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl 4-chlorobenzoate provides insights into its packing arrangement, intermolecular interactions, and stability. Solid-state studies contribute to understanding its behavior in different environments.

Methods and Experimental Procedures:

Hirshfeld Surface Analysis

• Evaluate intermolecular contacts using Hirshfeld surfaces.

Results:

These applications highlight the versatility and scientific significance of 7-(4-Chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl 4-chlorobenzoate . Researchers continue to explore its potential in diverse fields, and further investigations will deepen our understanding of its properties and applications. 🌟

Safety And Hazards

The safety and hazards of this compound would depend on its reactivity and potential biological effects. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it’s intended for use in fields like medicine or materials science.